Cas no 2171146-54-4 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171146-54-4
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6233077
• PubChem ID: 165547299
• Update Time: 2025-10-28

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• 2171146-54-4
• EN300-1489812

• Inchi： 1S/C26H24N2O5/c1-2-22(24(29)27-23-14-8-7-13-20(23)25(30)31)28-26(32)33-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h3-14,21-22H,2,15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t22-/m0/s1
• InChI Key： BQPSZMSZLAYWSC-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(NC1C=CC=CC=1C(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Comprehensive Overview of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171146-54-4)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171146-54-4) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), where it serves as a crucial building block. The compound's unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) group and the benzoic acid moiety, make it indispensable for researchers aiming to develop novel peptides with enhanced stability and bioavailability.

The growing demand for peptide-based therapeutics has propelled the relevance of CAS No. 2171146-54-4 in modern drug discovery. With the rise of personalized medicine and biologics, researchers are increasingly focusing on optimizing peptide synthesis protocols. This compound's chiral center (2S configuration) ensures high stereochemical purity, a critical factor in achieving desired biological activity. Moreover, its compatibility with automated peptide synthesizers aligns with the industry's shift toward high-throughput screening and combinatorial chemistry.

One of the most frequently asked questions in scientific forums revolves around the storage and handling of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid. To maintain its integrity, the compound should be stored in a cool, dry environment, preferably under inert conditions. Its solubility profile—soluble in polar aprotic solvents like DMF and DMSO—makes it ideal for SPPS applications. Researchers also inquire about its coupling efficiency, which is notably high due to the reactive carboxylic acid group and the steric protection offered by the Fmoc group.

The compound's role extends beyond traditional peptide synthesis. Recent studies highlight its potential in drug conjugation and bioconjugation techniques, where it acts as a linker for attaching payloads to targeting molecules. This application is particularly relevant in the development of antibody-drug conjugates (ADCs) and targeted cancer therapies. The benzoic acid segment provides a versatile handle for further functionalization, enabling the creation of hybrid molecules with tailored properties.

From an SEO perspective, keywords such as "Fmoc-amino acid derivatives", "peptide synthesis reagents", and "CAS 2171146-54-4 applications" are highly searched in academic and industrial databases. The compound's association with green chemistry trends—such as reducing waste in SPPS—further enhances its appeal. As the scientific community prioritizes sustainable practices, innovations in reagent recovery and catalytic peptide coupling are expected to drive future research involving this molecule.

In summary, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171146-54-4) represents a cornerstone in peptide chemistry, bridging the gap between academic research and industrial applications. Its versatility, coupled with the growing emphasis on precision medicine and biopharmaceuticals, ensures its continued relevance in the years to come.